ethyl 2-[[2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C16H21N5O3S2/c1-2-24-14(23)12-9-6-4-3-5-7-10(9)26-13(12)18-11(22)8-25-16-19-15(17)20-21-16/h2-8H2,1H3,(H,18,22)(H3,17,19,20,21)
• InChI Key: QSBAMGVOZDHZDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NNC(=N3)N
• Molecular Formula: C16H21N5O3S2
• Molecular Weight: 395.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an ethyl ester, a 1,2,4-triazole ring, a thioether, an amide, and a cycloheptathiophene ring. These functional groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole ring, in particular, can exhibit tautomeric behavior, which could have implications for the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would likely depend on the conditions and the specific reagents used. The presence of multiple functional groups means that it could potentially participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethyl ester could make it somewhat soluble in organic solvents.

Scientific Research Applications

Synthetic Approaches and Chemical Reactions

Research has focused on developing efficient synthetic methods for producing related compounds. For example, the Gewald reaction has been employed to synthesize 6-(1H-1,2,4-triazol-1-yl)-thieno[2,3-d]pyrimidin-4(3H)-ones, showcasing the versatility of reactions involving sulfur-containing compounds and triazoles (Yong Sun, N. Huang, M. Ding, 2010). Similarly, a facile four-component Gewald reaction under aqueous conditions demonstrated the efficient formation of 2-amino-3-carboxamide derivatives of thiophene (M. S. Abaee, Somaye Cheraghi, 2013), highlighting the potential for environmentally friendly synthesis routes.

Applications in Material Science

The synthesis and application of azo benzo[b]thiophene derivatives as disperse dyes have been reported, illustrating the potential of these compounds in the textile industry for providing good coloration and fastness properties on polyester (R. W. Sabnis, D. W. Rangnekar, 1989). This research opens pathways for developing new colorants with desirable properties for industrial applications.

Antimicrobial and Antioxidant Activities

Several studies have explored the biological activities of thiophene-based compounds. For instance, new substituted spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives synthesized from ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate showed promising antibacterial and antifungal activities (R. Faty, H. Hussein, Ayman M. S. Youssef, 2010). This demonstrates the potential of such compounds in pharmaceutical applications, particularly in developing new antimicrobial agents.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. Given the biological activity of many 1,2,4-triazole derivatives, it could be of interest in the development of new pharmaceuticals.